N-(2,6-diethylphenyl)benzamide

• IUPAC Name: N-(2,6-diethylphenyl)benzamide
• InChI: InChI=1S/C17H19NO/c1-3-13-11-8-12-14(4-2)16(13)18-17(19)15-9-6-5-7-10-15/h5-12H,3-4H2,1-2H3,(H,18,19)
• InChI Key: OXQRSNLENDFJRJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• CAS RN: 29416-06-6

Description

“N-(2,6-diethylphenyl)benzamide” is an organic compound with the molecular formula C17H19NO. It is used for research purposes.

Synthesis Analysis

The synthesis of “this compound” involves the reaction of an amine with a carboxylic derivative in the presence of DABAL-Me3. The reaction takes place in a microwave vial under an argon atmosphere.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzamide group attached to a phenyl ring with two ethyl groups at the 2 and 6 positions.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. The lower members of the benzamide series are soluble in water, with borderline solubility occurring in those that have five or six carbon atoms.

Scientific Research Applications

Synthesis and Anticonvulsant Activity

N-(2,6-diethylphenyl)benzamide and its analogues have been studied for their anticonvulsant properties. In a study by Lambert et al. (1995), it was found that derivatives of 4-amino-N-(2,6-diethylphenyl)benzamide exhibited superior efficacy to phenytoin in the maximal electroshock seizure test, indicating potential as anticonvulsant drugs (Lambert, Hamoir, Hermans, & Poupaert, 1995).

Melanoma Imaging and Therapy

Compounds with this compound structure have been investigated for melanoma imaging and therapy. Eisenhut et al. (2000) discussed the use of radioiodinated N-(dialkylaminoalkyl)benzamides for melanoma imaging, highlighting their potential in enhancing tumor uptake and tissue selectivity (Eisenhut, Hull, Mohammed, Mier, Lay, Just, Gorgas, Lehmann, & Haberkorn, 2000).

Cardiac Electrophysiological Activity

The cardiac electrophysiological activity of N-substituted imidazolylbenzamides has been explored, with studies indicating that these compounds exhibit potency comparable to other class III agents, suggesting their potential in treating arrhythmias (Morgan, Lis, Lumma, Nickisch, Wohl, Phillips, Gomez, Lampe, Di Meo, & Marisca, 1990).

Histone Deacetylase Inhibition

N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a derivative of this compound, has been identified as a histone deacetylase inhibitor with potential in cancer treatment. This compound has shown significant antitumor activity and has entered clinical trials (Zhou et al., 2008).

Anti-Tubercular Activity

Derivatives of this compound have also been synthesized and evaluated for their anti-tubercular activity. Nimbalkar et al. (2018) reported that several synthesized compounds exhibited promising activity against Mycobacterium tuberculosis (Nimbalkar, Seijas, Borkute, Damale, Sangshetti, Sarkar, & Nikalje, 2018).

Antispasmodic and Antihypoxic Properties

Benzamides, including this compound derivatives, have been reported to possess antispasmodic and antihypoxic properties. Bakibaev et al. (1994) conducted a study synthesizing various benzamides and evaluating their pharmacological activities, demonstrating potential therapeutic uses (Bakibaev, Gorshkova, Arbit, Filimonov, & Saratikov, 1994).

Safety and Hazards

“N-(2,6-diethylphenyl)benzamide” should be handled with care. It is recommended to use personal protective equipment and ensure adequate ventilation while handling this compound. It should be stored locked up and disposed of to an approved waste disposal plant.

Mechanism of Action

Target of Action

The primary target of N-(2,6-diethylphenyl)benzamide Similar compounds, such as n-benzimidazol-2yl benzamide analogues, have been reported to act as allosteric activators of human glucokinase .

Mode of Action

The exact mode of action of This compound For instance, N-benzimidazol-2yl benzamide analogues have been shown to increase the catalytic action of glucokinase .

Biochemical Pathways

The specific biochemical pathways affected by This compound Related compounds have been shown to affect the glucokinase pathway, which plays a crucial role in glucose metabolism .

Result of Action

The molecular and cellular effects of This compound Related compounds have been shown to have significant hypoglycemic effects, suggesting potential therapeutic applications in the treatment of type-2 diabetes .